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Compound of Interest

Compound Name: beta-Ionol

Cat. No.: B3421568 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of beta-Ionol, ensuring operational excellence and adherence

to the highest safety standards.

Essential Safety Information
beta-Ionol is a fragrance ingredient that is also utilized in various research applications.[1][2]

While not classified as a hazardous substance under certain regulations, it is crucial to handle

it with care to avoid potential irritation and ensure a safe laboratory environment.[3][4]

Personal Protective Equipment (PPE)
When handling beta-Ionol, the use of appropriate personal protective equipment is the first line

of defense against exposure.
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles or

chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US)

standards.[3]

To prevent eye contact which

may cause irritation.[5][6]

Hand Protection

Chemical-impermeable gloves

that satisfy the specifications of

EU Directive 89/686/EEC and

the standard EN 374.[3]

Gloves must be inspected prior

to use.[3]

To avoid skin contact, which

may lead to skin irritation or

allergic reactions.[5][7]

Body Protection

Wear fire/flame resistant and

impervious clothing.[3] Long-

sleeved clothing is

recommended.[8]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with a

suitable filter (e.g., type ABEK

(EN14387)) should be used.[3]

To prevent inhalation of vapors

or mists, which can cause

respiratory tract irritation.[5][6]

Operational and Disposal Plans: A Step-by-Step
Guide
Handling and Storage:

Ventilation: Always handle beta-Ionol in a well-ventilated area.[3] Local exhaust ventilation is

recommended to control airborne concentrations.

Storage: Store containers tightly closed in a dry, cool, and well-ventilated place.[3][9] Keep it

away from incompatible materials such as strong reducing agents and oxidizing agents.[8]

[10]
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Safe Handling Practices: Avoid contact with skin and eyes.[3][10] Do not breathe vapors or

mists.[10] Use non-sparking tools and take measures to prevent electrostatic discharge.[3]

Wash hands thoroughly after handling.[5][6]

Disposal Plan:

Waste Disposal: Dispose of beta-Ionol and its containers in accordance with local, regional,

and national hazardous waste regulations.[5][10] It may be disposed of by a licensed

chemical destruction plant or through controlled incineration with flue gas scrubbing.[3]

Environmental Precautions: Do not allow the chemical to enter drains, surface water, or soil.

[3][5][10] beta-Ionol is toxic to aquatic life with long-lasting effects.[11]

Contaminated Packaging: Contaminated containers should be triple-rinsed (or equivalent)

and can be offered for recycling or reconditioning.[3] Alternatively, they can be punctured to

render them unusable and then disposed of in a sanitary landfill.[3]

Emergency Procedures
Immediate and appropriate action during an emergency is critical.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air.[3] If breathing is

difficult, give oxygen.[3] If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

[12] Wash the affected area with soap and

plenty of water.[3][10] Consult a doctor if

irritation persists.[3]

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, including under the eyelids.

[10] Seek medical advice.[3]

Ingestion

Do NOT induce vomiting.[3][12] Rinse mouth

with water.[3] Never give anything by mouth to

an unconscious person.[3] Call a doctor or

Poison Control Center immediately.[3]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[3] Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment.[3]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[3] Do not

let the product enter drains.[3]

Containment and Cleaning: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel, universal binder).[10] Collect the material in a suitable, closed container for

disposal.[3][10]

Quantitative Data
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Property Value

Boiling Point 107 °C at 3 mm Hg[3]

Flash Point 93 °C (199.4 °F) - closed cup

Density 0.928 g/mL at 20 °C

Molecular Weight 194.31 g/mol [3]

Visualized Workflows
To further clarify the procedural guidance, the following diagrams illustrate the safe handling

workflow and emergency response logic.
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Safe Handling Workflow for beta-Ionol

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation

Don appropriate PPE

Transfer beta-Ionol in a designated area

Use non-sparking tools

Keep container closed when not in use

Wash hands thoroughly

Clean work area

Store beta-Ionol properly

Segregate waste

Dispose of according to regulations

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step process for the safe handling of beta-Ionol.
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Emergency Response for beta-Ionol Incidents

action Incident Occurs

Spill or Leak? Personnel Exposure? Fire?

Evacuate and ventilate area

Yes

Remove victim from exposure

Yes

Use appropriate extinguishing media
(dry chemical, CO2, foam)

Yes

Contain spill with inert material

Collect for disposal

Administer appropriate first aid

Seek medical attention

Wear self-contained breathing apparatus

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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